Cas no 71108-88-8 (N1,N1-diethyl-N2-phenethyl-1,2-ethanediamine)

• Product Name: N1,N1-diethyl-N2-phenethyl-1,2-ethanediamine
• CAS No: 71108-88-8
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 1070229
• PubChem ID: 12882439
• Update Time: 2025-04-20

N1,N1-diethyl-N2-phenethyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-diethyl-N2-phenethyl-1,2-ethanediamine
• 2-(Diethylamino)-N-(1,1,3,3-tetramethylbutyl)valeramide hydrochloride
• 2-(diethylamino)-N-(2,4,4-trimethylpentan-2-yl)pentanamide hydrochloride
• AC1MIBKH
• LS-160925
• N,N-Diaethyl-norvalin-(1,1,3,3-tetramethyl-butylamid), Hydrochlorid
• N,N-Diaethyl-N'-phenaethyl-aethylendiamin
• N,N-diet
• N,N-diethyl-norvaline-(1,1,3,3-tetramethyl-butylamide), hydrochloride
• TR 377
• Valeramide, 2-(diethylamino)-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride
• [2-(diethylamino)ethyl](2-phenylethyl)amine
• AKOS000236786
• 71108-88-8
• SCHEMBL10996038
• N',N'-diethyl-N-(2-phenylethyl)ethane-1,2-diamine

• MDL： MFCD08756995
• Inchi： 1S/C14H24N2/c1-3-16(4-2)13-12-15-11-10-14-8-6-5-7-9-14/h5-9,15H,3-4,10-13H2,1-2H3
• InChI Key： WUIFHYMUVDPLHT-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.19412
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27